Cas no 75876-62-9 (4-(4-aminophenyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-aminophenyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine
• CAS No: 75876-62-9
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 2801313
• PubChem ID: 810305
• Update Time: 2025-04-21

4-(4-aminophenyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine
• 75876-62-9
• DTXSID30355631
• 2-Thiazolamine, 4-(4-aminophenyl)-N-(2-chlorophenyl)-
• F2147-1698
• 4-(4-aminophenyl)-N-(2-chlorophenyl)thiazol-2-amine
• AKOS022233014

• Inchi： 1S/C15H12ClN3S/c16-12-3-1-2-4-13(12)18-15-19-14(9-20-15)10-5-7-11(17)8-6-10/h1-9H,17H2,(H,18,19)
• InChI Key： YMWYTLNJMLVBJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC1=NC(=CS1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 301.0440463Da
• Monoisotopic Mass: 301.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines